Cas no 623157-25-5 (H2pdda)

• Product Name: H2pdda
• CAS No: 623157-25-5
• MF: C₁₈H₁₂N₂O₄
• MW: 320.29900
• CID: 956473
• PubChem ID: 12034424
• Update Time: 2024-11-04

H2pdda Chemical and Physical Properties

Names and Identifiers

• 2,6-Di(4-carboxyphenyl)pyrazine
• 4-[6-(4-carboxyphenyl)pyrazin-2-yl]benzoic acid
• 2,5,7-TRINITRO-9-OXO-9H-FLUORENE-4-CARBOXYLIC ACID METHYL ESTER
• H2pdda
• Benzoic acid, 4,4'-(2,6-pyrazinediyl)bis-
• DTXSID70476238
• CS-0170061
• G70931
• 623157-25-5
• 2,6-bis(4'carboxyphenyl)pyrazine
• YSZC098
• 4,4'-(2,6-pyrazinediyl)bis-benzoic acid
• 4,4'-(Pyrazine-2,6-diyl)dibenzoicacid
• 4,4'-(Pyrazine-2,6-diyl)dibenzoic acid

• Inchi： InChI=1S/C18H12N2O4/c21-17(22)13-5-1-11(2-6-13)15-9-19-10-16(20-15)12-3-7-14(8-4-12)18(23)24/h1-10H,(H,21,22)(H,23,24)
• InChI Key： NXUMLHLRQLEKIE-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1C2=CN=CC(=N2)C3=CC=C(C=C3)C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 320.08000
• Monoisotopic Mass: 320.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 100.38000
• LogP: 3.20700